
Perillene physical and chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Perillene

Cat. No.: B150451 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Perillene

Introduction
Perillene is a naturally occurring monoterpene characterized by a furan ring substituted with a

4-methylpent-3-en-1-yl group.[1] It is a constituent of the essential oils of various plants,

notably Perilla frutescens.[2] This document provides a comprehensive overview of the

physical and chemical properties of perillene, intended for researchers, scientists, and

professionals in drug development. The information is presented with a focus on quantitative

data, experimental methodologies, and visual representations of relevant processes.

Chemical and Physical Properties
The following tables summarize the key physical and chemical properties of perillene.

Table 1: General and Chemical Properties of Perillene
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Property Value Source(s)

IUPAC Name
3-(4-Methylpent-3-en-1-

yl)furan
[1][2]

Synonyms Perillen, 3-Homoprenylfuran [2][3]

CAS Number 539-52-6 [2]

Molecular Formula C₁₀H₁₄O [2][4]

Molecular Weight 150.22 g/mol [1][2]

Appearance Colorless clear liquid/oil [5][6]

Odor Woody [3][5]

Table 2: Physical Properties of Perillene

Property Value Conditions Source(s)

Boiling Point 185-186 °C @ 760 mmHg [2][4][5]

Density 0.9017 g/mL @ 20 °C [2]

0.913 ± 0.06 g/cm³ @ 20 °C, 760 Torr [3][7]

Flash Point 56.11 °C (133.00 °F) TCC [5]

55.9 ± 5.6 °C [3][7]

Refractive Index 1.47053 @ 21 °C, 589.3 nm [3]

Vapor Pressure 0.953 mmHg @ 25 °C (estimated) [5]

logP (o/w) 3.773 (estimated) [5]

Table 3: Solubility of Perillene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Perillene
https://en.wikipedia.org/wiki/Perillene
https://en.wikipedia.org/wiki/Perillene
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB11175234.htm?N=USA
https://en.wikipedia.org/wiki/Perillene
https://en.wikipedia.org/wiki/Perillene
https://commonchemistry.cas.org/detail?cas_rn=539-52-6
https://pubchem.ncbi.nlm.nih.gov/compound/Perillene
https://en.wikipedia.org/wiki/Perillene
https://www.thegoodscentscompany.com/data/rw1531331.html
https://foodb.ca/compounds/FDB007821
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB11175234.htm?N=USA
https://www.thegoodscentscompany.com/data/rw1531331.html
https://www.benchchem.com/product/b150451?utm_src=pdf-body
https://en.wikipedia.org/wiki/Perillene
https://commonchemistry.cas.org/detail?cas_rn=539-52-6
https://www.thegoodscentscompany.com/data/rw1531331.html
https://en.wikipedia.org/wiki/Perillene
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB11175234.htm?N=USA
https://www.chembk.com/en/chem/Perillene
https://www.thegoodscentscompany.com/data/rw1531331.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB11175234.htm?N=USA
https://www.chembk.com/en/chem/Perillene
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB11175234.htm?N=USA
https://www.thegoodscentscompany.com/data/rw1531331.html
https://www.thegoodscentscompany.com/data/rw1531331.html
https://www.benchchem.com/product/b150451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Source(s)

Water
19.35 mg/L @ 25 °C

(estimated, insoluble)
[5]

Alcohol Soluble [5]

Methanol Soluble [7]

Ethanol 10 mg/mL [3][8]

DMF 30 mg/mL [3][8]

DMSO 30 mg/mL [3][8]

DMSO:PBS (pH 7.2) (1:2) 0.33 mg/mL [3][8]

Experimental Protocols
The determination of the physicochemical properties of terpenes like perillene involves a

series of established experimental procedures.

Extraction and Isolation
Perillene is typically extracted from plant sources, such as the leaves of Perilla frutescens.[2]

Common methods for extracting volatile terpenes include:

Steam Distillation: This technique involves passing steam through the plant material to

vaporize the volatile compounds, which are then condensed and collected.[2]

Solvent Extraction: A nonpolar organic solvent, such as hexane, can be used to extract

terpenes.[9] The choice of solvent is critical and depends on the polarity of the target

compound.[9] For a comprehensive extraction of various terpenoids, a solvent system like

1:1 hexane/acetone may be employed.[10]

Following initial extraction, the crude extract is purified using chromatographic techniques to

isolate perillene.

Purification by Chromatography
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Chromatographic methods are essential for separating individual terpenes from the complex

mixture of an essential oil.

Gas Chromatography (GC): GC is well-suited for the separation of volatile compounds like

perillene.[11] A typical setup would involve an Agilent 6890 GC/FID with a DB-5 column.[10]

The sample is injected into a heated inlet, vaporized, and carried by an inert gas through the

column, where separation occurs based on boiling point and affinity for the stationary phase.

High-Performance Liquid Chromatography (HPLC): HPLC is used for non-volatile or semi-

volatile terpenes.[11] The separation is based on the compound's interaction with the

stationary and mobile phases.[11]

Determination of Physical Properties
Boiling Point: The boiling point is determined during fractional distillation under controlled

pressure.

Density: Density is measured using a pycnometer at a controlled temperature, for instance,

25°C.[12]

Refractive Index: A refractometer, such as a Pulfrich refractometer, is used to measure the

refractive index at a specific wavelength and temperature.[12]

Spectroscopic Characterization
The structure of perillene is confirmed using various spectroscopic methods.

Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation

pattern of the molecule.[11] When coupled with Gas Chromatography (GC-MS), it provides

both separation and identification.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

crucial for elucidating the detailed molecular structure, including the connectivity of atoms.

[13]

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present in the molecule.[11]
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Visualizations
Biosynthesis of Monoterpenes
Perillene is a monoterpene, a class of terpenes synthesized in plants primarily through the

methyl-erythritol-phosphate (MEP) pathway.[6] A key intermediate in this pathway is Geranyl

diphosphate (GPP), which serves as the precursor for the synthesis of various cyclic

monoterpenes.[6]

Pyruvate +
Glyceraldehyde-3-phosphate MEP Pathway IPP / DMAPP Geranyl Diphosphate

(GPP)
Monoterpene

Synthases

Perillene

Other Monoterpenes

Click to download full resolution via product page

Caption: Simplified biosynthesis pathway of monoterpenes, including Perillene.

Experimental Workflow for Perillene Analysis
The following diagram illustrates a typical workflow for the extraction, purification, and analysis

of perillene from a plant source.
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Caption: General experimental workflow for the analysis of Perillene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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